Cas no 14003-34-0 (3-Methylquinoxalin-2-ol)
3-Methylquinoxalin-2-ol structure
Product Name:3-Methylquinoxalin-2-ol
CAS No:14003-34-0
MF:C9H8N2O
MW:160.17262172699
MDL:MFCD00047567
CID:183119
PubChem ID:26384
Update Time:2025-09-26
3-Methylquinoxalin-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-Methylquinoxalin-2-ol
- 3-Methyl-2(1H)-quinoxalinone
- 2(1H)-Quinoxalinone,3-methyl-
- 3-Methyl-1,2-dihydroquinoxalin-2-one
- 3-methyl-1H-quinoxalin-2-one
- 3-Methyl-2-quinoxalinol
- 3-methyl-2-Quinoxalinone
- 3-methylbenzo-1H-dihydropyrazine-2-one
- 2(1H)-Quinoxalinone,3-methyl
- 2-Hydroxy-3-methyl quinoxaline
- 2-methyl-3-oxo-3,4-dihydroquinoxaline
- 2-QUINOXALINOL,3-METHYL
- 3-Hydroxy-2-methylquinoxaline
- 3-methyl-1,4-benzodiazine-2-one
- 3-methyl-1H-quinoxaline-2-one
- 3-methyl-2-oxo-1,2-dihydroquinoxaline
- 3-methylquinoxalin-2-(2H)-one
- USAF EL-7
- IFLAB-BB F0176-0156
- TIMTEC-BB SBB003967
- 3-Methyl-2-quinoxalone
- 3-methyl-2-quinoxalino
- 2-Quinoxalinol, 3-methyl-
- usafel-7
- MF-0223
- doi:10.14272/BMIMNRPAEPIYDN-UHFFFAOYSA-N.5
- NS00015315
- CHEBI:167821
- CCG-49309
- NSC17798
- 3-methylquinoxalin-2(1H)-one
- doi:10.14272/BMIMNRPAEPIYDN-UHFFFAOYSA-N.1
- EINECS 237-807-4
- NSC 149824
- 2-Hydroxy-3-methylquinoxaline, AldrichCPR
- CHEMBL157238
- AKOS000120338
- AM20070310
- EN300-18172
- 3-methyl-1H-quinoxalin-2-one;3-Methylquinoxalin-2(1H)-one
- WLN: T66 BN ENJ CQ D
- NSC149824
- 10.14272/BMIMNRPAEPIYDN-UHFFFAOYSA-N.7
- doi:10.14272/BMIMNRPAEPIYDN-UHFFFAOYSA-N.7
- SMR000415205
- NSC38589
- J-512928
- NCGC00246411-01
- 5776PWB76Y
- InChI=1/C9H8N2O/c1-6-9(12)11-8-5-3-2-4-7(8)10-6/h2-5H,1H3,(H,11,12
- AKOS000446145
- 10.14272/BMIMNRPAEPIYDN-UHFFFAOYSA-N.1
- 14003-34-0
- A807616
- CCG-1920
- 2(1H)-Quinoxalinone, 3-methyl-
- 10.14272/BMIMNRPAEPIYDN-UHFFFAOYSA-N.5
- SR-01000638772-1
- DTXSID30161219
- NSC-38589
- Z57254350
- SCHEMBL536562
- HMS2774P17
- NSC-149824
- doi:10.14272/BMIMNRPAEPIYDN-UHFFFAOYSA-N.2
- NSC-17798
- F0176-0156
- 8UB
- 2-Hydroxy-3-methylquinoxaline
- 3-methyl-quinoxalin-2-ol
- 10.14272/BMIMNRPAEPIYDN-UHFFFAOYSA-N
- doi:10.14272/BMIMNRPAEPIYDN-UHFFFAOYSA-N.4
- doi:10.14272/BMIMNRPAEPIYDN-UHFFFAOYSA-N
- PD021324
- 10.14272/BMIMNRPAEPIYDN-UHFFFAOYSA-N.4
- MLS000778411
- 10.14272/BMIMNRPAEPIYDN-UHFFFAOYSA-N.3
- MFCD00047567
- FT-0636995
- 10.14272/BMIMNRPAEPIYDN-UHFFFAOYSA-N.2
- CS-10790
- doi:10.14272/BMIMNRPAEPIYDN-UHFFFAOYSA-N.3
- BB 0241984
- STK874234
- DB-042505
- G68962
- ALBB-020076
- STL138586
- quinoxaline, 2-hydroxy-3-methyl-
-
- MDL： MFCD00047567
- Inchi： 1S/C9H8N2O/c1-6-9(12)11-8-5-3-2-4-7(8)10-6/h2-5H,1H3,(H,11,12)
- InChI Key： BMIMNRPAEPIYDN-UHFFFAOYSA-N
- SMILES： O=C1C(C)=NC2C=CC=CC=2N1
Computed Properties
- Exact Mass: 160.06400
- Monoisotopic Mass: 160.063663
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 4
- XLogP3: 0.7
- Topological Polar Surface Area: 41.5
Experimental Properties
- Color/Form: Not available
- Density: 1.1846 (rough estimate)
- Melting Point: 246-248 °C(lit.)
- Boiling Point: 345.6 ℃ at 760 mmHg
- Flash Point: Not available
- Refractive Index: 1.5570 (estimate)
- PSA: 46.01000
- LogP: 1.64380
- Solubility: Not available
- Vapor Pressure: Not available
3-Methylquinoxalin-2-ol Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- WGK Germany：3
- Safety Instruction： S24/25
- RTECS：VD3634500
- Safety Term：S24/25
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-Methylquinoxalin-2-ol Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-Methylquinoxalin-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A449038695-500g |
3-Methylquinoxalin-2-ol |
14003-34-0 | 97% | 500g |
348.82 USD | 2021-06-15 | |
| Chemenu | CM142012-500g |
3-Methyl-1,2-dihydroquinoxalin-2-one |
14003-34-0 | 97% | 500g |
$305 | 2021-08-05 | |
| TRC | M354645-100mg |
3-methylquinoxalin-2(1H)-one |
14003-34-0 | 100mg |
$ 50.00 | 2022-06-02 | ||
| TRC | M354645-500mg |
3-methylquinoxalin-2(1H)-one |
14003-34-0 | 500mg |
$ 65.00 | 2022-06-02 | ||
| TRC | M354645-1g |
3-methylquinoxalin-2(1H)-one |
14003-34-0 | 1g |
$ 80.00 | 2022-06-02 | ||
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci67288-1g |
3-methyl-2-Quinoxalinone |
14003-34-0 | 98% | 1g |
￥2187.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci67288-5g |
3-methyl-2-Quinoxalinone |
14003-34-0 | 98% | 5g |
￥9015.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci67288-250mg |
3-methyl-2-Quinoxalinone |
14003-34-0 | 98% | 250mg |
￥650.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci67288-500mg |
3-methyl-2-Quinoxalinone |
14003-34-0 | 98% | 500mg |
￥1156.00 | 2022-04-26 | |
| Chemenu | CM142012-25g |
3-Methyl-1,2-dihydroquinoxalin-2-one |
14003-34-0 | 97% | 25g |
$*** | 2023-03-30 |
3-Methylquinoxalin-2-ol Related Literature
-
Kiran,Payal Rani,Sandhya Chahal,Jayant Sindhu,Sudhir Kumar,Rajender S. Varma,Rajvir Singh New J. Chem. 2021 45 18722
-
Wenxuan Xue,Yingpeng Su,Ke-Hu Wang,Rong Zhang,Yawei Feng,Lindan Cao,Dangfeng Huang,Yulai Hu Org. Biomol. Chem. 2019 17 6654
-
Vakhid A. Mamedov RSC Adv. 2016 6 42132
-
Swati Singh,Neha Dagar,Sudipta Raha Roy Org. Biomol. Chem. 2021 19 5383
-
Reda G. Yousef,Helmy M. Sakr,Ibrahim H. Eissa,Ahmed. B. M. Mehany,Ahmed M. Metwaly,Mostafa A. Elhendawy,Mohamed M. Radwan,Mahmoud A. ElSohly,Hamada S. Abulkhair,Khaled. El-Adl New J. Chem. 2021 45 16949
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